4-(2,6-dichlorobenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one

• IUPAC Name: 4-[(2,6-dichlorophenyl)methyl]-2,3-dihydrothieno[3,2-f][1,4]thiazepin-5-one
• InChI: InChI=1S/C14H11Cl2NOS2/c15-11-2-1-3-12(16)10(11)8-17-5-7-20-14-9(13(17)18)4-6-19-14/h1-4,6H,5,7-8H2
• InChI Key: DLZZXXGQJCWOAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(C=CS2)C(=O)N1CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C14H11Cl2NOS2
• Molecular Weight: 344.3 g/mol

Description

4-(2,6-dichlorobenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one (DCBT) is an organic compound with a molecular formula of C14H10Cl2N2OS. It is a heterocyclic compound that contains a thieno[3,2-f][1,4]thiazepine ring system. DCBT has been studied for its potential applications in various scientific fields, such as pharmaceuticals, materials science, and biochemistry. This article will discuss the synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DCBT.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds related to "4-(2,6-dichlorobenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one" have been synthesized through various chemical reactions, aiming to explore their structural characteristics and potential biological activities. For example, Levai et al. (2007) synthesized 3-(2-aryl-2,3-dihydro-benzo[b][1,4]thiazepin-4-yl)chromen-2-ones and related compounds by reacting 3-aryl-1-(3-coumarinyl)propen-1-ones with 2-aminothiophenol, employing spectroscopic techniques for structural elucidation (Levai, Jekő, Gondos, Simon, & Tóth, 2007). Similarly, Xu (2005) developed a library of β-lactam derivatives of dihydrobenzothiazepines, showcasing the structural diversity achievable through the reaction of 2,3-dihydro-1,5-benzothiazepines and acyl chlorides (Xu, 2005).

Potential Biological Applications

Although specific applications for "4-(2,6-dichlorobenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one" were not directly found in the literature, related compounds have been investigated for their biological activities. For instance, studies on benzothiazepine derivatives have explored their potential as ligands for benzodiazepine receptors, indicating a possible relevance in neurological research. Tanaka et al. (1995) synthesized and evaluated a series of dihydrothieno pyridazinones for their affinity towards benzodiazepine receptors, suggesting applications in the study of GABAergic system modulation (Tanaka, Kirihara, Yasumatsu, Yakushiji, & Nakao, 1995).